4-[2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]-1,9-dimethyl-1,4,9-triazaspiro[5.5]undecane

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-1-(1,9-dimethyl-1,4,9-triazaspiro[5.5]undecan-4-yl)propan-1-one
• InChI: InChI=1S/C18H31N5O/c1-14-12-15(2)23(19-14)16(3)17(24)22-11-10-21(5)18(13-22)6-8-20(4)9-7-18/h12,16H,6-11,13H2,1-5H3
• InChI Key: GAZOFWXBWYNBOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C(=O)N2CCN(C3(C2)CCN(CC3)C)C)C
• Molecular Formula: C18H31N5O
• Molecular Weight: 333.5 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole-based ligands often involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine. The ligands provide one pyrazole sp2-nitrogen, one pyridine sp2-nitrogen, and one amine sp3-nitrogen, which were capable of coordinating to the metal.

Molecular Structure Analysis

The molecular structure of pyrazole-based compounds can be determined by single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy.

Chemical Reactions Analysis

Pyrazole-based ligands have shown excellent catalytic activities for the oxidation of catechol to o-quinone. The copper (II)-based complexes showed better reactions rates than those based on other metals (e.g., nickel, tin, and barium), which was due to the fact that the active catalytic site of the catecholase enzyme has two active sites from the existence of copper (II) ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole-based compounds can be determined by techniques such as IR spectroscopy and NMR spectroscopy.

Mechanism of Action

The mechanism of action of pyrazole-based compounds often involves their ability to coordinate with metal ions. For example, in the case of catalytic activity, the copper (II)-based complexes showed better reactions rates due to the fact that the active catalytic site of the catecholase enzyme has two active sites from the existence of copper (II) ions.